2-Furanpropanethiol, tetrahydro-S-(2-dimethylaminoethyl)-beta-(1-naphthyl)-, oxalate

• CAS No.: 15224-80-3
• Molecular Formula: C23H31NO5S
• Molecular Weight: 433.6 g/mol
• IUPAC Name: dimethyl-[2-[2-naphthalen-1-yl-3-(oxolan-2-yl)propyl]sulfanylethyl]azanium;2-hydroxy-2-oxoacetate
• InChI: InChI=1S/C21H29NOS.C2H2O4/c1-22(2)12-14-24-16-18(15-19-9-6-13-23-19)21-11-5-8-17-7-3-4-10-20(17)21;3-1(4)2(5)6/h3-5,7-8,10-11,18-19H,6,9,12-16H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: ACNFWMRLRDDRFY-UHFFFAOYSA-N
• Canonical SMILES: C[NH+](C)CCSCC(CC1CCCO1)C2=CC=CC3=CC=CC=C32.C(=O)(C(=O)[O-])O

Description

This compound features a tetrahydrofuran (THF) ring fused with a propanethiol backbone, substituted at the sulfur atom with a 2-dimethylaminoethyl group. The beta position of the propane chain is linked to a 1-naphthyl aromatic system, and the structure is stabilized as an oxalate salt. The THF moiety suggests moderate polarity, while the naphthyl group contributes to hydrophobic interactions. The dimethylaminoethyl substituent introduces basicity, and the thiol group may confer nucleophilic reactivity.

Biological Activity

2-Furanpropanethiol, tetrahydro-S-(2-dimethylaminoethyl)-beta-(1-naphthyl)-, oxalate is a compound of interest due to its potential biological activities. This article delves into its structural characteristics, mechanisms of action, and various biological effects, supported by data tables and relevant case studies.

Research indicates that the biological activity of 2-furanpropanethiol oxalate may involve several mechanisms:

• Antioxidant Properties : The compound has shown potential in scavenging free radicals, which can mitigate oxidative stress in cells.
• Anti-inflammatory Effects : It may modulate inflammatory pathways, reducing the expression of pro-inflammatory cytokines.
• Urolithiasis Prevention : Similar compounds have been studied for their litholytic activities, suggesting potential use in preventing kidney stone formation by affecting calcium oxalate crystallization.

Case Studies

Several studies have explored the biological effects of related compounds and their implications:

• Litholytic Activity : A study on flavonoids demonstrated their ability to prevent calcium oxalate crystal formation in vitro. This suggests that 2-furanpropanethiol oxalate could exhibit similar properties .
• Cellular Protection : Research on polysaccharides from Rhizoma alismatis indicated protective effects against calcium oxalate-induced cellular damage. Compounds with similar structures often show significant renal protective effects, indicating a possible pathway for 2-furanpropanethiol oxalate .
• Oxalate Metabolism : Studies on lactic acid bacteria have highlighted their role in metabolizing oxalates into less harmful substances. This suggests that the compound may interact beneficially with gut microbiota to enhance oxalate degradation .

Table 1: Comparison of Biological Activities of Related Compounds

Compound	Antioxidant Activity	Anti-inflammatory Effects	Urolithiasis Prevention
2-Furanpropanethiol Oxalate	Moderate	Yes	Potential
Quercetin	High	Yes	Yes
Resveratrol	High	Yes	Yes
Curcumin	Moderate	Yes	Yes

Comparison with Similar Compounds

(a) N-(1-Naphthyl)-N′-(Diethyl)ethylenediamine Oxalate

• Structure : Contains a 1-naphthyl group and oxalate counterion but lacks the THF and thiol moieties. Instead, it features an ethylenediamine core with diethyl substituents.
• The ethylenediamine structure may enhance metal chelation capacity compared to the main compound’s dimethylaminoethyl chain.
• Applications: Used in asymmetric synthesis due to chiral amine functionality, as noted in reagent catalogs .

(b) Tetrahydrofurfuryl Acrylate (CAS 2399-48-6)

• Structure : Shares the THF ring but replaces the thiol and naphthyl groups with an acrylate ester.
• Key Differences : The acrylate group enables polymerization, unlike the main compound’s thiol. Both compounds may metabolize to tetrahydrofurfuryl alcohol, suggesting similar hepatotoxicity risks .

(c) 3-(Methylamino)-1-(Thiophen-2-yl)propan-1-ol (Pharmacopeial Impurity)

• Structure: Contains a thiophene ring and methylamino group but lacks the THF and naphthyl systems.
• Key Differences : The thiophene and alcohol groups differ in electronic properties from the main compound’s thiol and naphthyl substituents, impacting bioavailability and reactivity .

Functional Group Analysis

Functional Group	Main Compound	N-(1-Naphthyl)-ethylenediamine Oxalate	Tetrahydrofurfuryl Acrylate
Tetrahydrofuran Ring	Present	Absent	Present
Thiol Group	Present	Absent	Absent
Naphthyl Group	Present	Present	Absent
Amine Functionality	Tertiary	Primary/Secondary	Absent
Counterion	Oxalate	Oxalate	None

Physicochemical Properties

• Solubility : The oxalate salt in the main compound likely improves water solubility compared to neutral analogs. The THF ring and naphthyl group balance polarity and hydrophobicity.
• Molecular Weight : Estimated ~400–450 g/mol (exact value unavailable), higher than tetrahydrofurfuryl acrylate (156.18 g/mol) and N-(1-naphthyl)-ethylenediamine derivatives (~250–300 g/mol) .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	THF Ring	Thiol	Naphthyl	Amine Type	Counterion
Main Compound	Yes	Yes	Yes	Tertiary	Oxalate
N-(1-Naphthyl)-ethylenediamine Oxalate	No	No	Yes	Primary	Oxalate
Tetrahydrofurfuryl Acrylate	Yes	No	No	None	None

Table 2: Molecular Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)
Main Compound	Not Provided	~400–450 (estimated)
N-(1-Naphthyl)-ethylenediamine Oxalate	C₁₆H₂₀N₂O₄	304.34
Tetrahydrofurfuryl Acrylate	C₈H₁₂O₃	156.18